Cas no 269-12-5 (1H-Naphtho2,3-d1,2,3triazole)

1H-Naphtho2,3-d1,2,3triazole structure
1H-Naphtho2,3-d1,2,3triazole structure
Product Name:1H-Naphtho2,3-d1,2,3triazole
CAS No:269-12-5
MF:C10H7N3
MW:169.182681322098
MDL:MFCD03034307
CID:257041
PubChem ID:123045
Update Time:2025-04-19

1H-Naphtho2,3-d1,2,3triazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Naphtho[2,3-d]triazole
    • 1(H)-NAPHTHOTRIAZOL
    • 2H-benzo[f]benzotriazole
    • MFCD03034307
    • SCHEMBL1746593
    • SR-01000537269-1
    • 1H-Naphtho[2,3-d][1,2,3]triazole
    • AKOS005454292
    • EU-0019654
    • DTXSID40181403
    • 2H-naphtho[2,3-d][1,2,3]triazole
    • AT25373
    • 269-11-4
    • 269-12-5
    • AB01322603-02
    • NSFXVRRBGNORBD-UHFFFAOYSA-N
    • SR-01000537269
    • 1(H)-phthotriazol
    • NCGC00327516-01
    • 1H-Naphtho(2,3-d)triazole
    • J-100219
    • 1H-Naphtho2,3-d1,2,3triazole
    • MDL: MFCD03034307
    • Inchi: 1S/C10H7N3/c1-2-4-8-6-10-9(11-13-12-10)5-7(8)3-1/h1-6H,(H,11,12,13)
    • InChI Key: NSFXVRRBGNORBD-UHFFFAOYSA-N
    • SMILES: N1=C2C=C3C=CC=CC3=CC2=NN1

Computed Properties

  • Exact Mass: 168.05628
  • Monoisotopic Mass: 169.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.381
  • Boiling Point: 392.8°Cat760mmHg
  • Flash Point: 193.2°C
  • Refractive Index: 1.804
  • PSA: 38.67

1H-Naphtho2,3-d1,2,3triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB374960-5 mg
1H-Naphtho[2,3-d][1,2,3]triazole, 98%; .
269-12-5 98%
5 mg
€70.40 2023-07-19
abcr
AB374960-25 mg
1H-Naphtho[2,3-d][1,2,3]triazole, 98%; .
269-12-5 98%
25 mg
€277.20 2023-07-19
TRC
N623653-100mg
1H-Naphtho[2,3-d][1,2,3]triazole
269-12-5
100mg
$ 170.00 2023-09-06
TRC
N623653-500mg
1H-Naphtho[2,3-d][1,2,3]triazole
269-12-5
500mg
$ 666.00 2023-09-06
TRC
N623653-1g
1H-Naphtho[2,3-d][1,2,3]triazole
269-12-5
1g
$ 1294.00 2023-09-06
TRC
N623653-1000mg
1H-Naphtho[2,3-d][1,2,3]triazole
269-12-5
1g
$1313.00 2023-05-17
abcr
AB374960-5mg
1H-Naphtho[2,3-d][1,2,3]triazole, 98%; .
269-12-5 98%
5mg
€70.40 2025-02-18
abcr
AB374960-25mg
1H-Naphtho[2,3-d][1,2,3]triazole, 98%; .
269-12-5 98%
25mg
€277.20 2025-02-18
A2B Chem LLC
AF36111-5mg
1H-naphtho(2,3-d)triazole
269-12-5
5mg
$166.00 2024-04-20
A2B Chem LLC
AF36111-25mg
1H-naphtho(2,3-d)triazole
269-12-5
25mg
$419.00 2024-04-20

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